Determination of trace levels of niguldipine in urine and blood by adsorptive stripping voltammetry at the hanging mercury drop electrode
Analyst Pub Date: DOI: 10.1039/AN9962100351
Abstract
A relatively simple electroanalytical procedure for the determination of niguldipine in biological samples is described. The technique involves adsorptive accumulation of the drug at the hanging mercury drop electrode (HMDE) followed by a differential-pulse polarographic determination of the preconcentrated species. The adsorptive stripping response is evaluated with respect to various experimental conditions, such as solvent composition and pH of the supporting electrolyte, accumulation potential and accumulation time. After a simple sample preparation, the method can be used for the determination of niguldipine in blood and urine. Interfering substances are simply removed by precipitation, adding a small amount of 5% ZnSO4 solution and ethanol to the urine or blood sample and centrifuging the mixture. A limit of detection of 6.7 ng per ml of urine and 41 ng per ml of blood is found with a mean recovery of 96% in urine and 71% in blood. The mean relative errors are 8.4% and 2.2%, respectively.
Recommended Literature
- [1] Carbon nanotube/poly(2,4-hexadiyne-1,6-diol) nanocomposites prepared with the aid of supercritical CO2
- [2] Cellulose and lignin colocalization at the plant cell wall surface limits microbial hydrolysis of Populus biomass†
- [3] Bridged nucleic acid conjugates at 6′-thiol: synthesis, hybridization properties and nuclease resistances†
- [4] Base-induced reversible H2 addition to a single Sn(ii) centre†
- [5] Cellulose–gold nanoparticle hybrid materials
- [6] Bulk and surface chemical compositions and microstructure properties of CaF2:Y3+material
- [7] Cetyltrimethylammonium bromide intercalated graphene/polypyrrole nanowire composites for high performance supercapacitor electrode†
- [8] Changing relations between proteins and osmolytes: a choice of nature
- [9] Channel structure for guest inclusion based on hexameric assembly of thiacalix[4]arene analogue†
- [10] Bright, wind-driven white mechanoluminescence from zinc sulphide microparticles embedded in a polydimethylsiloxane elastomer†
